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Compound of Interest

2-[Amino(cyclopropyl)methyl]-4,6-
Compound Name:
dimethylphenol

Cat. No.: B13323959

Get Quote

Executive Summary & Compound Significance

Compound: 2-[Amino(cyclopropyl)methyl]-4,6-dimethylphenol (CAS: 1212980-98-7) Class:
Ortho-Aminomethylphenol (Mannich Base) Significance: Unlike simple alkyl analogues, the
incorporation of a cyclopropyl group at the benzylic position introduces unique steric and
electronic properties. The high strain energy and

-character of the cyclopropyl ring (Walsh orbitals) significantly influence the torsional rigidity of
the C(benzyl)-N bond, affecting the "bite angle” when used as a ligand.

Primary Application:
¢ Chiral Ligand: For enantioselective metal-catalyzed reactions.

e Pharmcophoric Fragment: Precursor for HCV NS5B inhibitors and other antivirals requiring
rigid hydrophobic pockets.

Comparative Structural Analysis
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To evaluate the quality of X-ray data for this compound, it must be compared against
established structural analogues. The primary structural feature of this class is the
Intramolecular Hydrogen Bond (IMHB), which locks the molecule into a specific conformation.

Comparison Candidates:

o Target: 2-[Amino(cyclopropyl)methyl]-4,6-dimethylphenol[1]

o Analogue A (Steric Control): 2-[Amino(isopropyl)methyl]-4,6-dimethylphenol (Similar steric
bulk, different electronic profile).

o Analogue B (Electronic Control): 2-[(Phenylamino)methyl]-4,6-dimethylphenol (Schiff
base/Amine derivative, planar conjugation).

Table 1: Crystallographic Parameters & Comparative
Metrics

Data represents typical ranges derived from Cambridge Structural Database (CSD) entries for
ortho-aminomethylphenols.
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Feature

Target:
Cyclopropyl
Derivative

Analogue A:
Analogue B:
Isopropyl L.
o Phenyl Derivative
Derivative

P212121 (if chiral

Space Group (Typical) P2i1/c (Racemate) P-1 or P2i/c
resolved)
Orthorhombic / o o o
Crystal System o Monoclinic Triclinic / Monoclinic
Monoclinic
_ 2.55 —2.65 A (Strong 2.50-2.60 A
O-H...N Distance (A) 2.60-2.70 A _
IMHB) (Resonance assisted)
N...O Angle (°) 145° — 155° 140° - 150° 150° — 160°
C(benzyl)— 1.48-1.50A
(benzy) 1.52-1.54 A N/A
C(cyclopropyl) Bond (Shortened)
Pseudo-Bisected
(Cyclopropyl aligns
Conformation with Staggered Planar (Conjugated)

-system)

Packing Motif

H-bonded Helical

Chains

Dimeric Pairs

Stacked Sheets

Critical Insight: The cyclopropyl group typically adopts a bisected conformation relative to the

benzylic C-H bond to maximize orbital overlap, leading to a more rigid crystal lattice compared

to the isopropyl analogue.

Structural Mechanism & Interaction Map
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The crystallographic stability of this compound is governed by the interplay between the
intramolecular "lock” (O-H...N) and intermolecular packing forces.
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Caption: Interaction map showing the dominance of the intramolecular O-H...N bond in
determining molecular conformation, while the cyclopropyl group dictates packing density.

Experimental Protocol: Crystallization & Data
Collection

To obtain publication-quality X-ray data for this specific compound, follow this optimized
protocol designed for aminophenols.

Phase 1: Crystal Growth (Vapor Diffusion)

Objective: Grow single crystals suitable for XRD (>0.1 mm).

» Dissolution: Dissolve 20 mg of the compound in 1.5 mL of Ethanol (absolute). Ensure
complete dissolution; sonicate if necessary.

e Anti-solvent: Place the solution in a small inner vial.

o Chamber: Place the inner vial inside a larger jar containing 10 mL of n-Hexane (or Pentane
for faster diffusion).

o Equilibration: Seal tightly and store at 4°C (refrigerator) for 3—7 days. The cyclopropyl group
increases solubility in non-polar solvents, so cooling is critical.
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Phase 2: Data Collection Strategy

Instrument: Single Crystal X-ray Diffractometer (e.g., Bruker D8 Quest or Rigaku XtaLAB).
o Temperature: Collect data at 100 K (Liquid Nitrogen stream).

o Reason: The cyclopropyl ring has high thermal motion; low temperature is required to
resolve the hydrogen atoms on the ring.

 Resolution: Aim for 0.75 A or better to accurately refine the H-atom positions involved in the
critical O-H...N bond.

o Strategy: Full sphere collection (360° rotation) to ensure high redundancy, especially if the
space group is chiral (P212121).

Phase 3: Structure Refinement (Checklist)

Hydrogen Atoms: Locate the Phenolic H and Amine H in the difference Fourier map (

). Do not place them geometrically if possible; refining their coordinates validates the H-bond
strength.

Disorder: Check the cyclopropyl ring for rotational disorder.

Absolute Configuration: If the compound is enantiopure, calculate the Flack parameter. A
value near 0.0 indicates correct assignment; 1.0 indicates inversion.

Workflow: From Synthesis to Structure Solution
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Caption: Step-by-step workflow for isolating and characterizing the crystal structure of 2-
[Amino(cyclopropyl)methyl]-4,6-dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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¢ To cite this document: BenchChem. [Structural Characterization Guide: 2-
[Amino(cyclopropyl)methyl]-4,6-dimethylphenol]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13323959/docs#structural-
characterization-guide-2-amino-cyclopropyl-methyl-4-6-dimethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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